Cas no 23046-02-8 (5-methoxy-1-benzothiophene-2-carboxylic acid)

5-methoxy-1-benzothiophene-2-carboxylic acid structure
23046-02-8 structure
Product Name:5-methoxy-1-benzothiophene-2-carboxylic acid
CAS No:23046-02-8
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD07371536
CID:912544
PubChem ID:3008388
Update Time:2025-04-19

5-methoxy-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxybenzo[b]thiophene-2-carboxylic acid
    • 5-methoxy-1-benzothiophene-2-carboxylic acid
    • 5-Methoxy-benzo[b]thiophene-2-carboxylic acid
    • 5-methoxybenzothiophen-2-carboxylic acid
    • A878349
    • 23046-02-8
    • MFCD07371536
    • CSMSEXYPAWBSCB-UHFFFAOYSA-N
    • J-517697
    • Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-
    • DTXSID20388352
    • 5-Methoxybenzo[b]thiophene-2-carboxylicacid
    • F9995-2770
    • AS-43217
    • CHEMBL83935
    • SB35646
    • SCHEMBL1867721
    • SY111293
    • 5-methoxybenzothiophene-2-carboxylic acid
    • AKOS016003312
    • CS-0076927
    • MDL: MFCD07371536
    • Inchi: 1S/C10H8O3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: CSMSEXYPAWBSCB-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 208.01900
  • Monoisotopic Mass: 208.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 410.0±25.0 °C at 760 mmHg
  • Flash Point: 201.8±23.2 °C
  • Refractive Index: 1.673
  • PSA: 74.77000
  • LogP: 2.60810
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-methoxy-1-benzothiophene-2-carboxylic acid Security Information

5-methoxy-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methoxy-1-benzothiophene-2-carboxylic acid Pricemore >>

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